N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide

• IUPAC Name: N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide
• InChI: InChI=1S/C13H14N2O3S/c16-10-5-7-3-1-2-4-8(7)11(10)15-12(17)9-6-19-13(18)14-9/h1-4,9-11,16H,5-6H2,(H,14,18)(H,15,17)
• InChI Key: UYNVYZSPIUSCTI-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C2=CC=CC=C21)NC(=O)C3CSC(=O)N3)O
• Molecular Formula: C13H14N2O3S
• Molecular Weight: 278.33 g/mol

Description

N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide, also known as HIT-Car, is a small molecule compound that has been studied for its potential therapeutic applications in various diseases. HIT-Car is a thiazolidinedione derivative that has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties.

Mechanism of Action

The mechanism of action of N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide is not fully understood, but it is believed to act through multiple pathways. N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has been shown to activate PPARγ, a transcription factor that regulates glucose and lipid metabolism. N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has also been shown to inhibit NF-κB, a transcription factor that regulates inflammation and cell survival. Additionally, N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has been shown to inhibit the activity of histone deacetylases, which play a role in gene expression and cell differentiation.
Biochemical and Physiological Effects:
N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has been shown to have a number of biochemical and physiological effects. N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has also been shown to improve insulin sensitivity and reduce glucose levels in animal models of diabetes. Additionally, N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide is its versatility in the laboratory. N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide can be easily synthesized and purified, making it a viable candidate for further research. Additionally, N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has been shown to have a wide range of potential therapeutic applications, making it an attractive target for drug development.
One limitation of N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide is its potential toxicity. While N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has been shown to be relatively non-toxic in animal models, further studies are needed to determine its safety in humans. Additionally, N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide may have limited bioavailability, which could limit its effectiveness in vivo.

Future Directions

There are several future directions for research on N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide. One direction is to further investigate the mechanism of action of N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide. Understanding how N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide works at the molecular level could lead to the development of more effective drugs.
Another direction is to investigate the potential therapeutic applications of N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide in other diseases, such as neurodegenerative diseases and cardiovascular disease. N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has been shown to have anti-inflammatory and anti-oxidative properties, which could make it a potential candidate for the treatment of these diseases.
Finally, future research could focus on optimizing the synthesis of N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide to improve yield and purity. This could make N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide a more viable candidate for drug development and clinical trials.
Conclusion:
In conclusion, N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide, or N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide, is a small molecule compound that has been studied for its potential therapeutic applications in various diseases. N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties, and has a wide range of potential therapeutic applications. Future research on N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide could lead to the development of more effective drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide involves the reaction of 2-hydroxy-1-indanone with thiourea followed by the addition of ethyl chloroacetate. The resulting compound is then hydrolyzed to form N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide. The synthesis of N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has been optimized to improve yield and purity, making it a viable candidate for further research.

Scientific Research Applications

N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-(2-hydroxy-2,3-dihydro-1H-inden-1-yl)-2-oxo-1,3-thiazolidine-4-carboxamide has also been shown to improve insulin sensitivity and reduce inflammation in animal models of diabetes.